Cas no 2470280-17-0 ((2R)-2-(Dimethylamino)-3-(4-methylphenyl)propanoic acid)

• Product Name: (2R)-2-(Dimethylamino)-3-(4-methylphenyl)propanoic acid
• CAS No: 2470280-17-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD32710780
• CID: 5670551
• PubChem ID: 93696539
• Update Time: 2025-05-20

(2R)-2-(Dimethylamino)-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27081515
• 2470280-17-0
• (2R)-2-(Dimethylamino)-3-(4-methylphenyl)propanoic acid

• MDL： MFCD32710780
• Inchi： 1S/C12H17NO2/c1-9-4-6-10(7-5-9)8-11(12(14)15)13(2)3/h4-7,11H,8H2,1-3H3,(H,14,15)/t11-/m1/s1
• InChI Key： GSYAJUGJYKWTTL-LLVKDONJSA-N
• SMILES： OC([C@@H](CC1C=CC(C)=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Additional information on (2R)-2-(Dimethylamino)-3-(4-methylphenyl)propanoic acid

Comprehensive Overview of (2R)-2-(Dimethylamino)-3-(4-methylphenyl)propanoic acid (CAS No. 2470280-17-0)

(2R)-2-(Dimethylamino)-3-(4-methylphenyl)propanoic acid (CAS No. 2470280-17-0) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its dimethylamino and 4-methylphenyl functional groups, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for peptide mimetics and enzyme inhibitors, aligning with the growing demand for targeted therapeutics in modern medicine.

The compound's stereochemistry, particularly its (2R) configuration, plays a critical role in its biological activity. This aspect is especially relevant in the context of chiral drug development, where enantiopure compounds are essential for minimizing off-target effects. Recent studies highlight its potential in modulating neurotransmitter receptors, making it a subject of interest for central nervous system (CNS) drug research. Such applications resonate with current trends in precision medicine and personalized therapeutics.

From a synthetic perspective, (2R)-2-(Dimethylamino)-3-(4-methylphenyl)propanoic acid is often synthesized via asymmetric catalysis or enzymatic resolution, methods that align with the pharmaceutical industry's push toward green chemistry. Its carboxylic acid moiety allows for further derivatization, enabling the creation of prodrugs or bioconjugates. These features make it a versatile intermediate in medicinal chemistry, particularly for projects focusing on blood-brain barrier penetration or receptor-specific targeting.

The compound's physicochemical properties, such as its logP and pKa, have been optimized for bioavailability, a key consideration in contemporary drug design. This aligns with frequent search queries like "how to improve drug solubility" or "optimizing pharmacokinetics," reflecting industry priorities. Additionally, its 4-methylphenyl group contributes to lipophilicity, a trait often sought in CNS-active compounds.

In analytical chemistry, CAS No. 2470280-17-0 is typically characterized using HPLC, NMR, and mass spectrometry, techniques frequently discussed in forums about compound purity verification. Its stability under various pH conditions makes it suitable for formulation studies, addressing common challenges in drug delivery systems. These practical aspects respond to trending searches like "API stability testing" and "excipient compatibility."

Beyond pharmaceuticals, this compound finds niche applications in chemical biology as a fluorescent probe or molecular tag, catering to the rising interest in imaging agents for diagnostic research. Its dimethylamino group enables pH-sensitive behavior, useful in smart materials development—a hot topic in nanotechnology circles.

Regulatory-wise, (2R)-2-(Dimethylamino)-3-(4-methylphenyl)propanoic acid is not classified as hazardous under major chemical inventories, though proper laboratory handling protocols should always be followed. This safety profile makes it accessible for academic and industrial research, coinciding with searches for "research-grade chiral compounds" and "non-toxic chemical intermediates."

Future directions for this compound may involve structure-activity relationship (SAR) studies to expand its utility in GPCR-targeted drugs or ion channel modulators. With the pharmaceutical industry's shift toward fragment-based drug discovery, its modular structure positions it as a valuable scaffold for library development.

In summary, CAS No. 2470280-17-0 represents a multifaceted tool for researchers addressing challenges in drug development, chemical biology, and material science. Its alignment with current scientific trends—from chiral synthesis to targeted therapy—ensures continued relevance in peer-reviewed literature and patent applications worldwide.